6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
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Description
6-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C13H17N5O3S and its molecular weight is 323.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has been conducted on the synthesis of various heterocyclic compounds, including pyrazolopyrimidinones, demonstrating the importance of these frameworks in developing pharmaceutical agents. The solvent-free heterocyclic synthesis methods highlight the environmental benefits and efficiency of producing such compounds, including pyrazolopyrimidines which are known for their diverse biological activities (Martins et al., 2009). The exploration of these methods contributes to the understanding of how structural variations in the pyrazolopyrimidinone scaffold impact its chemical and biological properties.
Biological Activity and Applications
Several studies have been conducted to evaluate the biological activities of pyrazolopyrimidinone derivatives, including their potential as antioxidants, anticancer, and antibacterial agents. For instance, derivatives of pyrazolopyrimidinone have been investigated for their antioxidant properties, showing significant activity and suggesting a mechanism of action as cytochrome c peroxidase inhibitors (Aziz et al., 2021). Additionally, novel compounds within this class have been synthesized and assessed for their anticancer activity, with some showing promising results against specific cancer cell lines, further indicating the potential of pyrazolopyrimidinones in medicinal chemistry applications (Abdellatif et al., 2014).
Antimicrobial and Antitubercular Activities
Compounds derived from pyrazolopyrimidinone have also been synthesized and tested for their antimicrobial and antitubercular activities, highlighting the versatility of this scaffold in addressing various infectious diseases. The linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one showed good inhibitory activity against several bacteria and fungi, indicating their potential in developing new antimicrobial agents (Reddy et al., 2010).
Properties
IUPAC Name |
6-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]sulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O3S/c1-7-4-18(5-8(2)21-7)10(19)6-22-13-15-11-9(3-14-17-11)12(20)16-13/h3,7-8H,4-6H2,1-2H3,(H2,14,15,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWASVLGGYDPHQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CSC2=NC3=C(C=NN3)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.